2-(Benzylamino)-4-(4-cyclohexylphenyl)-4-oxobutanoic acid
Description
2-(Benzylamino)-4-(4-cyclohexylphenyl)-4-oxobutanoic acid (BAOPOB) is a small organic molecule that can be used in a variety of laboratory experiments. It is a derivative of a benzylamine and a cyclohexylphenyl group and is a member of the oxobutanoic acid family. It has a variety of uses in scientific research, including synthesis, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Histone Deacetylase Inhibitors and Cytotoxic Agents
A study by Abdel-Atty et al. (2014) focused on the design, synthesis, and evaluation of carboxylic acid derivatives, including 2-(Benzylamino)-4-(4-cyclohexylphenyl)-4-oxobutanoic acid, as histone deacetylase (HDAC) inhibitors with potential cytotoxic effects against cancer cell lines. This compound exhibited significant inhibitory activity against non-small cell lung cancer lines, highlighting its potential as a cytotoxic agent targeting HDAC, a key enzyme involved in the epigenetic regulation of gene expression critical for cancer progression. The study emphasizes the importance of these compounds in developing new cancer therapies through the inhibition of HDAC activity. Design, synthesis, 3D pharmacophore, QSAR, and docking studies of carboxylic acid derivatives as Histone Deacetylase inhibitors and cytotoxic agents.
Structural Characterization of Tartaric Acid Derivatives
Research by Madura et al. (2012) described the structural characterization of tartaric acid derivatives, including 2-(Benzylamino)-4-(4-cyclohexylphenyl)-4-oxobutanoic acid. The study showcased how the molecule's conformation is influenced by intramolecular hydrogen bonding, contributing to the understanding of its structural properties. This work is crucial for the development of new chemical entities with potential applications in pharmaceuticals and materials science. (2R,3R)-3-O-Benzoyl-N-benzyltartramide1.
Synthesis of Oxazolo[4,5-c]quinoline Derivatives
Stanovnik et al. (2003) explored the transformations of methyl 2-benzoylamino-2-oxobutanoate leading to the synthesis of oxazolo[4,5-c]quinoline and 1-substituted 1H-imidazole-4-carboxylate derivatives. This research demonstrates the compound's versatility as a precursor in synthesizing heterocyclic compounds, which are of significant interest in developing new pharmaceuticals and materials. Transformations of Methyl 2-Benzoylamino-2-oxobutanoate. The Synthesis of Oxazolo[4,5-c]quinoline and 1-Substituted 1H-Imidazole-4-carboxylate Derivatives.
properties
IUPAC Name |
2-(benzylamino)-4-(4-cyclohexylphenyl)-4-oxobutanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27NO3/c25-22(15-21(23(26)27)24-16-17-7-3-1-4-8-17)20-13-11-19(12-14-20)18-9-5-2-6-10-18/h1,3-4,7-8,11-14,18,21,24H,2,5-6,9-10,15-16H2,(H,26,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVYPZOHVVIYNID-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=CC=C(C=C2)C(=O)CC(C(=O)O)NCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzylamino)-4-(4-cyclohexylphenyl)-4-oxobutanoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![benzyl 2-[(1E)-3-(diethylamino)prop-1-en-1-yl]pyrrolidine-1-carboxylate](/img/structure/B2689634.png)
![N-(4-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octane-8-carbonyl)phenyl)acetamide](/img/structure/B2689640.png)
![3-(1-methyl-1H-benzo[d]imidazol-2-yl)-2-oxo-2H-chromen-7-yl methanesulfonate](/img/structure/B2689642.png)
![N-(4-methoxyphenyl)-2-(3-oxo-8-pyrrolidin-1-yl[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide](/img/structure/B2689650.png)
![ethyl 6-acetyl-2-(4-(N-cyclohexyl-N-methylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate](/img/structure/B2689657.png)